Cas no 321680-43-7 (Ethanol,2-[(5-nitro-2-pyrimidinyl)oxy]-)

• Product Name: Ethanol,2-[(5-nitro-2-pyrimidinyl)oxy]-
• CAS No: 321680-43-7
• MF: C₆H₇N₃O₄
• MW: 185.137480974197
• CID: 301356
• PubChem ID: 4681533
• Update Time: 2025-10-28

Ethanol,2-[(5-nitro-2-pyrimidinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[(5-nitro-2-pyrimidinyl)oxy]-
• Ethanol, 2-[(5-nitro-2-pyrimidinyl)oxy]- (9CI)
• 321680-43-7
• Oprea1_634286
• SCHEMBL19776066
• 2-((5-nitropyrimidin-2-yl)oxy)ethanol
• 2-[(5-Nitro-2-pyrimidinyl)oxy]ethanol
• AKOS003621223
• Ethanol,2-[(5-nitro-2-pyrimidinyl)oxy]-(9ci)
• 2-(5-nitropyrimidin-2-yl)oxyethanol
• Ethanol, 2-[(5-nitro-2-pyrimidinyl)oxy]-
• DB-286819
• G72637

• Inchi： 1S/C6H7N3O4/c10-1-2-13-6-7-3-5(4-8-6)9(11)12/h3-4,10H,1-2H2
• InChI Key： LYLYZFQERFUWIO-UHFFFAOYSA-N
• SMILES： O(C1N=CC(=CN=1)[N+](=O)[O-])CCO

Computed Properties

• Exact Mass: 185.04371
• Monoisotopic Mass: 185.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 98.38

Additional information on Ethanol,2-[(5-nitro-2-pyrimidinyl)oxy]-

Comprehensive Overview of Ethanol,2-[(5-nitro-2-pyrimidinyl)oxy]- (CAS No. 321680-43-7)

Ethanol,2-[(5-nitro-2-pyrimidinyl)oxy]-, identified by its CAS No. 321680-43-7, is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to as a nitropyrimidine derivative, exhibits unique properties that make it valuable for synthetic applications. Its molecular structure combines a pyrimidine ring with a nitro group and an ethoxy linkage, contributing to its reactivity and versatility in organic synthesis.

In recent years, the demand for nitro-substituted heterocycles like Ethanol,2-[(5-nitro-2-pyrimidinyl)oxy]- has surged due to their potential in drug discovery and material science. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules. The compound's electron-withdrawing nitro group enhances its ability to participate in nucleophilic substitution reactions, making it a key intermediate in the synthesis of antimicrobial agents and herbicides.

The compound's CAS No. 321680-43-7 is frequently searched in academic databases and patent filings, reflecting its growing relevance. Users often inquire about its solubility, stability, and synthetic routes, which are critical for laboratory applications. For instance, its solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO) facilitates its use in high-throughput screening assays. Additionally, its thermal stability under controlled conditions ensures consistent performance in catalytic reactions.

From an industrial perspective, Ethanol,2-[(5-nitro-2-pyrimidinyl)oxy]- is explored for its potential in green chemistry initiatives. Its derivatives are being investigated as eco-friendly alternatives to traditional agrochemicals, aligning with global trends toward sustainable agriculture. This aligns with user queries about environmentally benign chemical solutions, a hot topic in both academic and commercial sectors.

Another area of interest is the compound's spectroscopic properties. Analytical techniques such as NMR and mass spectrometry are commonly employed to characterize its purity and structural integrity. These methods are vital for quality control in pharmaceutical manufacturing, where even minor impurities can impact efficacy. Users often search for spectral data and analytical protocols related to this compound, underscoring its practical importance.

In summary, Ethanol,2-[(5-nitro-2-pyrimidinyl)oxy]- (CAS No. 321680-43-7) is a multifaceted compound with broad applications in medicinal chemistry, agrochemical development, and material science. Its unique structural features and reactivity profile continue to inspire innovative research, addressing contemporary challenges in drug design and sustainable technology. As interest in heterocyclic chemistry grows, this compound remains a focal point for scientists and industry professionals alike.